N-({1-[(5-methyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)-2-furamide

• IUPAC Name: N-[[1-(5-methylthiophen-2-yl)sulfonylpiperidin-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C16H20N2O4S2/c1-12-6-7-15(23-12)24(20,21)18-8-2-4-13(11-18)10-17-16(19)14-5-3-9-22-14/h3,5-7,9,13H,2,4,8,10-11H2,1H3,(H,17,19)
• InChI Key: OSUWFWQAKVBFCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N2CCCC(C2)CNC(=O)C3=CC=CO3
• Molecular Formula: C16H20N2O4S2
• Molecular Weight: 368.5 g/mol

Description

N-({1-[(5-methyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)-2-furamide is a chemical compound that is widely used in scientific research. This compound is also known as TAK-659 and is a potent and selective inhibitor of spleen tyrosine kinase (SYK). SYK is a non-receptor tyrosine kinase that plays a crucial role in signal transduction pathways in immune cells. TAK-659 has shown promising results in preclinical studies and is being investigated for its potential therapeutic applications in various diseases.

Mechanism of Action

TAK-659 selectively inhibits SYK, a non-receptor tyrosine kinase that plays a crucial role in signal transduction pathways in immune cells. SYK is involved in the activation of B cells, T cells, and mast cells, which play a crucial role in immune responses. Inhibition of SYK by TAK-659 blocks the activation of these immune cells, leading to the suppression of immune responses. This mechanism of action makes TAK-659 a promising candidate for the treatment of various immune-related diseases.
Biochemical and Physiological Effects:
TAK-659 has been shown to have potent anti-tumor and anti-inflammatory effects in various preclinical studies. In addition, TAK-659 has been shown to modulate the immune system by inhibiting the activation of B cells, T cells, and mast cells. TAK-659 has also been shown to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. These effects make TAK-659 a promising candidate for the treatment of various immune-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of TAK-659 is its high selectivity for SYK, which makes it a potent inhibitor of immune cell activation. In addition, TAK-659 has shown good pharmacokinetic properties in preclinical studies, indicating its potential as a therapeutic agent. However, one of the limitations of TAK-659 is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on TAK-659. One of the potential applications of TAK-659 is in the treatment of various types of cancer. Further studies are needed to investigate the efficacy of TAK-659 in different types of cancer and to identify the optimal dosing regimen for its use in cancer therapy. Another potential application of TAK-659 is in the treatment of autoimmune diseases. Further studies are needed to investigate the safety and efficacy of TAK-659 in different autoimmune diseases and to identify the optimal dosing regimen for its use in these diseases. Finally, further studies are needed to investigate the potential of TAK-659 as a modulator of the immune system and to identify its potential applications in other immune-related diseases.

Synthesis Methods

The synthesis of TAK-659 involves several steps starting from 5-methylthiophene-2-sulfonic acid. The first step involves the conversion of 5-methylthiophene-2-sulfonic acid to 5-methylthiophene-2-sulfonyl chloride. This is followed by the reaction of 5-methylthiophene-2-sulfonyl chloride with piperidine to obtain N-(5-methylthiophene-2-sulfonyl)piperidine. The final step involves the reaction of N-(5-methylthiophene-2-sulfonyl)piperidine with 2-furoic acid to obtain N-({1-[(5-methyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)-2-furamide.

Scientific Research Applications

TAK-659 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, autoimmune diseases, and inflammatory disorders. In preclinical studies, TAK-659 has shown potent anti-tumor activity in different types of cancer including lymphoma, leukemia, and solid tumors. TAK-659 has also shown promising results in the treatment of autoimmune diseases such as rheumatoid arthritis and lupus. In addition, TAK-659 has been shown to have anti-inflammatory effects in various animal models of inflammation.